4-Cyclopropoxy-6-nitronicotinic acid
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Description
Properties
CAS No. |
1243360-83-9 |
|---|---|
Molecular Formula |
C9H8N2O5 |
Molecular Weight |
224.17 g/mol |
IUPAC Name |
4-cyclopropyloxy-6-nitropyridine-3-carboxylic acid |
InChI |
InChI=1S/C9H8N2O5/c12-9(13)6-4-10-8(11(14)15)3-7(6)16-5-1-2-5/h3-5H,1-2H2,(H,12,13) |
InChI Key |
GLLRYBPWEYOFBX-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC(=NC=C2C(=O)O)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Cyclopropoxy-6-nitronicotinic acid typically involves the introduction of the cyclopropoxy and nitro groups onto the nicotinic acid ring. One common method involves the nitration of 4-cyclopropoxy nicotinic acid using a mixture of concentrated sulfuric acid and nitric acid. The reaction is carried out under controlled temperature conditions to ensure the selective nitration at the 6-position.
Industrial Production Methods
Industrial production of 4-Cyclopropoxy-6-nitronicotinic acid may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
4-Cyclopropoxy-6-nitronicotinic acid can undergo various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group under specific conditions.
Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.
Substitution: The cyclopropoxy group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Common reducing agents include hydrogen gas with a palladium catalyst, sodium borohydride, and lithium aluminum hydride.
Substitution: Common reagents for nucleophilic substitution include alkyl halides and strong bases such as sodium hydride.
Major Products
Reduction: The major product of the reduction of the nitro group is 4-cyclopropoxy-6-aminonicotinic acid.
Substitution: The major products depend on the substituent introduced during the nucleophilic substitution reaction.
Scientific Research Applications
4-Cyclopropoxy-6-nitronicotinic acid has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: It is studied for its potential biological activity, including its effects on various enzymes and receptors.
Medicine: It is investigated for its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and as a building block for the synthesis of agrochemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-6-nitronicotinic acid involves its interaction with specific molecular targets. The nitro group can undergo reduction to form an amino group, which can then interact with various enzymes and receptors. This interaction can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Research Implications
- Synthetic Challenges : The cyclopropoxy group’s strain and reactivity could complicate synthesis compared to methyl or chloro analogs.
- Biological Activity: The nitro group’s electrophilicity may make 4-cyclopropoxy-6-nitronicotinic acid a candidate for covalent drug design, contrasting with the non-covalent interactions of chloro or methyl substituents.
5. Limitations and Future Directions The absence of direct data on 4-cyclopropoxy-6-nitronicotinic acid necessitates caution in extrapolating findings. Future studies should prioritize experimental characterization of its physicochemical and toxicological profiles.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
